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Compound of Interest

Compound Name: Acid Violet 17

Cat. No.: B1450915 Get Quote

Introduction

Acid Violet 17 (C.I. 42650) is a potent anionic dye employed in forensic science for the

chemical enhancement of shoeprint impressions, particularly those contaminated with blood.[1]

This dye functions as a protein stain, binding to the proteinaceous components of blood to

produce a vivid purple coloration, thereby revealing latent or faint impressions.[1][2] Its

application is effective on a variety of surfaces, including non-porous, semi-porous, and porous

substrates.[3] However, on porous surfaces, there is a potential for background staining which

may reduce the contrast of the developed print.[3]

Principle of Operation

The primary mechanism of Acid Violet 17 involves the electrostatic interaction between the

negatively charged sulfonate groups of the dye molecule and the positively charged amino

groups of proteins present in blood, such as albumin and hemoglobin. This interaction,

occurring under acidic conditions, results in the formation of a stable, colored complex,

rendering the shoeprint visible.[4] Prior to staining, the impression must be "fixed" to prevent

the loss of detail during the application of the aqueous staining solution.[2] This is typically

achieved using a solution of 5-sulfosalicylic acid, which denatures and precipitates the blood

proteins, immobilizing them on the substrate.[4]
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Acid Violet 17 is a versatile reagent suitable for a range of surfaces encountered at crime

scenes. While it can be used on porous surfaces, it is often recommended to test a small,

inconspicuous area first to assess the degree of background staining.[2] It is particularly

effective on non-porous surfaces where bloody impressions may be present.[4][5]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the application of Acid Violet
17 in shoeprint analysis, compiled from various sources.
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Parameter Value Reference

Fixative Solution

5-Sulfosalicylic Acid

Concentration

2% w/v in distilled water (20-23

g/L)
[2][6]

Fixation Time Minimum of 5 minutes [1][6]

Staining Solution

Acid Violet 17 Dye

Concentration

1 g in a mixture of 50 mL

acetic acid, 250 mL ethanol,

and 700 mL distilled water

[7]

Staining Time
1-3 minutes (immersion or

application)
[3]

De-staining/Rinsing Solution

Composition
A mixture of acetic acid,

ethanol, and distilled water
[7]

Rinsing Method Spraying or immersion [8]

Fluorescence Examination

Excitation Wavelength 490 - 575 nm (green light) [3][9]

Observation Filter Red goggles/filter [9]

Lifting

Lifting Material White gelatin lifter [3]

Lifting Time Approximately 15 minutes [3]

Experimental Protocols
1. Preparation of Reagents

Fixative Solution (2% 5-Sulfosalicylic Acid):

Weigh 20-23 grams of 5-sulfosalicylic acid dihydrate.
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Dissolve the solid in 1 liter of distilled water.

Stir until the solution is clear.

Store in a clearly labeled container.

Acid Violet 17 Staining Solution:

In a chemical fume hood, measure 50 mL of glacial acetic acid and 250 mL of ethanol.

Combine the acetic acid and ethanol in a 1-liter beaker.

Add 700 mL of distilled water to the beaker and mix.

Weigh 1 gram of Acid Violet 17 powder and add it to the solvent mixture.

Stir the solution for at least 30 minutes until the dye is completely dissolved.[7]

Store in a clearly labeled, light-blocking container.

De-staining Solution:

Prepare a mixture of acetic acid, ethanol, and distilled water in proportions similar to the

staining solution, omitting the dye.

2. Shoeprint Enhancement Protocol

Fixation:

Carefully apply the 2% 5-sulfosalicylic acid fixative solution to the area of the suspected

shoeprint. This can be done by spraying, pouring, or immersing the item.

Allow the fixative to remain in contact with the impression for a minimum of 5 minutes to

ensure complete protein fixation.[1][6]

Staining:

Apply the Acid Violet 17 staining solution to the fixed impression using a wash bottle,

spray bottle, or by immersing the object in a tray containing the solution.[3][9]
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Allow the staining solution to react with the impression for 1 to 3 minutes.[3]

Rinsing/De-staining:

Gently rinse the stained area with the de-staining solution or water to remove excess dye

from the background.[8][9]

Care should be taken to avoid dislodging the developed impression.

Drying:

Allow the item to air dry completely in a secure, well-ventilated area.

Documentation:

Photograph the developed shoeprint using a high-resolution camera with appropriate

lighting and a scale. 1:1 photography is recommended.[9]

Lifting (Optional):

For enhanced contrast or on dark surfaces, the stained impression can be lifted.

Place a white gelatin lifter over the completely dry impression, being careful to avoid air

bubbles.[3]

Leave the lifter in place for approximately 15 minutes.[3]

Carefully peel the lifter from the surface. The developed print will be transferred to the

lifter.

Photograph the lifted impression promptly as the dye may diffuse over time, blurring the

detail.[3]

Fluorescence Examination (Optional):

The stained impression (on the original surface or the gelatin lifter) can be examined for

fluorescence.
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Illuminate the impression with a forensic light source in the wavelength range of 490-575

nm.[9]

View the impression through red-colored goggles or a red camera filter to observe any

fluorescence.[9]

Safety Precautions

Always work in a well-ventilated area or under a fume hood, especially when preparing and

using solutions containing acetic acid and ethanol.[10]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[10][11]

Acid Violet 17 is a dye and will stain skin and clothing.[3]

Refer to the Safety Data Sheet (SDS) for Acid Violet 17 and 5-sulfosalicylic acid for detailed

hazard information and handling procedures.[10][11][12][13]

Dispose of all chemical waste in accordance with local regulations.[11][12]

Visualizations
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Start: Suspected Shoeprint in Blood

1. Fixation
(2% 5-Sulfosalicylic Acid, >=5 min)

2. Staining
(Acid Violet 17 Solution, 1-3 min)

3. Rinsing/De-staining
(Water or Acetic Acid/Ethanol/Water)

4. Air Dry

5. Photography
(1:1 with scale)

6. Lifting (Optional)
(White Gelatin Lifter, ~15 min)

7. Fluorescence Examination (Optional)
(Ex: 490-575nm, View: Red Filter)

End: Enhanced Shoeprint Evidence

If no further steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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